Cas no 2172592-63-9 (2-1-(2-methylcyclopropyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(2-methylcyclopropyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172592-63-9
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 6143328
• PubChem ID: 165762914
• Update Time: 2025-11-01

2-1-(2-methylcyclopropyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methylcyclopropyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[1-(2-methylcyclopropyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1599018
• 2172592-63-9

• Inchi： 1S/C12H16N4O/c1-8-6-11(8)16-12(9-3-5-17-7-9)10(2-4-13)14-15-16/h8-9,11H,2-3,5-7H2,1H3
• InChI Key： KSGODQBZXCTCQF-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1=C(CC#N)N=NN1C1CC1C

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-1-(2-methylcyclopropyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-(2-methylcyclopropyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172592-63-9)

2-1-(2-methylcyclopropyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile, with the CAS number 2172592-63-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a 2-methylcyclopropyl group and an oxolan-3-yl substituent, contribute to its distinct chemical and biological properties.

The synthesis of 2-1-(2-methylcyclopropyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile typically involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful and widely used method in click chemistry. This reaction is known for its high efficiency and selectivity, making it an ideal choice for the preparation of complex molecules with high functional group tolerance. The synthesis pathway often starts with the formation of an azide intermediate from a suitable nitrile or amine precursor, followed by the coupling with a terminal alkyne to form the 1,2,3-triazole core. The subsequent functionalization steps introduce the 2-methylcyclopropyl and oxolan-3-yl groups to achieve the final structure.

In recent years, there has been a growing interest in exploring the biological activities of 1,2,3-triazoles due to their potential as therapeutic agents. Studies have shown that compounds with this scaffold can exhibit a wide range of biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain 1,2,3-triazole derivatives demonstrated potent antiviral activity against SARS-CoV-2, the virus responsible for COVID-19. This finding highlights the potential of these compounds in addressing emerging health challenges.

The presence of the 2-methylcyclopropyl group in 2-1-(2-methylcyclopropyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile is particularly noteworthy. Cyclopropane derivatives are known for their ability to modulate protein–protein interactions and bind to specific protein pockets due to their unique three-dimensional structure. This property makes them valuable scaffolds for drug design and development. Additionally, the introduction of a methyl group can enhance lipophilicity and improve cell membrane permeability, which are crucial factors for drug efficacy.

The oxolan-3-yl substituent is another key feature of this compound. Oxolanes are six-membered cyclic ethers that can confer stability and rigidity to molecular structures. In pharmaceutical research, oxolanes have been used to enhance the pharmacokinetic properties of drug candidates by improving their solubility and metabolic stability. The combination of these structural elements in 2-1-(2-methylcyclopropyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile suggests that it may possess favorable drug-like properties.

To further investigate the potential therapeutic applications of this compound, several preclinical studies have been conducted. In vitro assays have shown that 2-1-(2-methylcyclopropyl)-5-(oxolan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile exhibits significant activity against various cancer cell lines. Specifically, it has been found to inhibit cell proliferation and induce apoptosis in human breast cancer cells (MCF7) and colorectal cancer cells (HCT116). These findings are promising and warrant further investigation into its mechanism of action.

Beyond its anticancer properties, this compound has also shown potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various cellular and molecular processes. Preclinical studies have demonstrated that 2-1-(2-methylcyclopropyl)-5-(oxolan-3-y l)-1H - 1 , 2 , 3 -triazol - 4 - ylacetonitrile strong > can effectively reduce pro-inflammatory cytokine production in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2 - 1 - ( 2 -methylcycloprop yl ) - 5 - ( oxolan - 3 - yl ) - 1 H - 1 , 2 , 3 -triazol - 4 - ylacetonitrile strong > has also been evaluated in animal models. Results from these studies indicate that it has good oral bioavailability and a favorable half-life in plasma. These properties are essential for developing effective oral medications with sustained therapeutic effects.

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